Cas no 72705-22-7 (Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate)
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate is a sulfonated aromatic compound featuring a methoxy group and a 3-oxobutanamido substituent. Its structure imparts solubility in polar solvents, making it suitable for applications requiring controlled reactivity or intermediate synthesis. The ammonium salt form enhances stability and handling, while the ketone functionality offers potential for further derivatization. This compound may serve as a precursor in pharmaceutical or specialty chemical synthesis, where its balanced reactivity and functional group compatibility are advantageous. Its benzenesulfonate core contributes to predictable reactivity patterns, facilitating targeted modifications in complex organic transformations.

72705-22-7 structure
Product name:Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
- azanium,5-methoxy-2-methyl-4-(3-oxobutanoylamino)benzenesulfonate
- Ammonium 4-acetoacetylamino-5-methoxy-2-methylbenzenesulphonate
- azanium;5-methoxy-2-methyl-4-(3-oxobutanoylamino)benzenesulfonate
- W-104481
- 72705-22-7
- SCHEMBL10606720
- Ammonium5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
- NS00091729
- AKOS015898666
- Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-, monoammonium salt
- FT-0614858
- Benzenesulfonic acid, 4-((1,3-dioxobutyl)amino)-5-methoxy-2-methyl-, monoammonium salt
- Benzenesulfonic acid, 4-((1,3-dioxobutyl)amino)-5-methoxy-2-methyl-, ammonium salt (1:1)
- EINECS 276-769-3
- DTXSID8072584
- EC 276-769-3
- Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-,monoammonium salt
- DTXCID0047327
- Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-, ammonium salt (1:1)
- DB-055668
-
- MDL: MFCD00044126
- Inchi: 1S/C12H15NO6S.H3N/c1-7-4-9(13-12(15)5-8(2)14)10(19-3)6-11(7)20(16,17)18;/h4,6H,5H2,1-3H3,(H,13,15)(H,16,17,18);1H3
- InChI Key: ZPDRZMNAFLBUOA-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1S(=O)(=O)O)OC)NC(=O)CC(=O)C.N
Computed Properties
- Exact Mass: 318.08900
- Monoisotopic Mass: 318.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 456
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 122A^2
Experimental Properties
- Melting Point: 204-210°C
- Boiling Point: 586.3°C at 760 mmHg
- Flash Point: 308.4°C
- PSA: 120.98000
- LogP: 2.35530
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A019089735-5g |
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate |
72705-22-7 | 95% | 5g |
$840.51 | 2023-09-01 | |
abcr | AB497238-100 mg |
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt; 98% |
72705-22-7 | 100mg |
€207.60 | 2023-06-15 | ||
eNovation Chemicals LLC | Y1242248-1g |
Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-,monoammonium salt |
72705-22-7 | 98%(HPLC) | 1g |
$905 | 2024-06-06 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1281272-100mg |
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt |
72705-22-7 | 95+% | 100mg |
¥1381.00 | 2024-05-02 | |
abcr | AB497238-1g |
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt, 98%; . |
72705-22-7 | 98% | 1g |
€881.00 | 2025-02-19 | |
Ambeed | A665749-1g |
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate |
72705-22-7 | 95+% | 1g |
$767.0 | 2024-04-17 | |
A2B Chem LLC | AI55541-250mg |
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt |
72705-22-7 | 98%(HPLC) | 250mg |
$194.00 | 2024-04-19 | |
A2B Chem LLC | AI55541-1g |
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt |
72705-22-7 | 98%(HPLC) | 1g |
$581.00 | 2024-04-19 | |
eNovation Chemicals LLC | Y1242248-250mg |
Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-,monoammonium salt |
72705-22-7 | 98%(HPLC) | 250mg |
$335 | 2024-06-06 | |
eNovation Chemicals LLC | Y1242248-100mg |
Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-,monoammonium salt |
72705-22-7 | 98%(HPLC) | 100mg |
$200 | 2024-06-06 |
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Related Literature
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Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:72705-22-7)Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate

Purity:99%
Quantity:1g
Price ($):690.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:72705-22-7)乙酰乙酰克利西丁磺酸铵盐

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry